![molecular formula C23H20N2O4S2 B2830954 N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-3-tosylpropanamide CAS No. 898414-30-7](/img/structure/B2830954.png)
N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-3-tosylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-3-tosylpropanamide” is a complex organic molecule that contains several functional groups, including a benzothiazole, a phenol, and a tosyl group. Benzothiazoles are heterocyclic compounds with diverse biological activities . Phenols are aromatic compounds with a hydroxyl group, and they are known for their antioxidant properties. Tosyl groups are commonly used as protecting groups in organic synthesis .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the benzothiazole ring, the introduction of the hydroxyphenyl group, and the attachment of the tosyl group. The exact synthetic route would depend on the starting materials and the specific conditions used .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole and phenol groups would likely contribute to the compound’s aromaticity, while the tosyl group could add steric bulk .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The benzothiazole might participate in nucleophilic substitution reactions, while the phenol could undergo electrophilic aromatic substitution. The tosyl group might be removed under certain conditions to reveal a free amine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the benzothiazole and phenol groups could make the compound somewhat polar, affecting its solubility in different solvents .Scientific Research Applications
Synthesis and Biochemical Evaluation
- A study discussed the synthesis and structure-activity relationship of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase, highlighting their potential for investigating the pathophysiological role of the kynurenine pathway after neuronal injury (Röver et al., 1997).
Luminescent Properties for White Light Emission
- Research on benzothiazole derivatives revealed their luminescent properties, with potential applications in the simple fabrication of white-light-emitting devices. This study demonstrates the versatility of benzothiazole derivatives in material sciences (Lu et al., 2017).
Aggregation-Induced Emission Enhancement
- The synthesis and investigation of 2-(2'-hydroxyphenyl)benzothiazole-based compounds showed aggregation-induced emission enhancement (AIEE), indicating their potential for advanced material applications due to their unique photophysical properties (Qian et al., 2007).
Anticancer and Anti-HCV Activities
- A study synthesized celecoxib derivatives, including benzothiazole sulfonamides, evaluating their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This highlights the pharmaceutical applications of benzothiazole derivatives in developing therapeutic agents (Küçükgüzel et al., 2013).
Antitumor Properties
- Research on 2-(4-aminophenyl)benzothiazoles and their C- and N-oxidation products explored their antitumor properties, emphasizing the role of metabolic oxidation in their mode of action against human cancer cell lines (Kashiyama et al., 1999).
Corrosion Inhibition
- Benzothiazole derivatives were studied for their corrosion inhibiting effects against steel in acidic solutions, showcasing their importance in industrial applications to prevent material degradation (Hu et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-3-(4-methylphenyl)sulfonylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4S2/c1-15-6-9-17(10-7-15)31(28,29)13-12-22(27)24-16-8-11-20(26)18(14-16)23-25-19-4-2-3-5-21(19)30-23/h2-11,14,26H,12-13H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXSHTOVOUIWBCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.